![molecular formula C22H26F3N3O3 B6570001 2-{5-methoxy-2-[(4-methylpiperidin-1-yl)methyl]-4-oxo-1,4-dihydropyridin-1-yl}-N-[2-(trifluoromethyl)phenyl]acetamide CAS No. 921488-44-0](/img/structure/B6570001.png)
2-{5-methoxy-2-[(4-methylpiperidin-1-yl)methyl]-4-oxo-1,4-dihydropyridin-1-yl}-N-[2-(trifluoromethyl)phenyl]acetamide
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Description
2-{5-methoxy-2-[(4-methylpiperidin-1-yl)methyl]-4-oxo-1,4-dihydropyridin-1-yl}-N-[2-(trifluoromethyl)phenyl]acetamide is a useful research compound. Its molecular formula is C22H26F3N3O3 and its molecular weight is 437.5 g/mol. The purity is usually 95%.
The exact mass of the compound 2-{5-methoxy-2-[(4-methylpiperidin-1-yl)methyl]-4-oxo-1,4-dihydropyridin-1-yl}-N-[2-(trifluoromethyl)phenyl]acetamide is 437.19262619 g/mol and the complexity rating of the compound is 727. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Nonlinear Optical (NLO) Materials
Organic compounds like MPMPM have garnered attention for their potential use in NLO devices. Here’s why:
- π-Bonds and Non-Centrosymmetric Structure : MPMPM contains π-bonds in its moieties, which contribute to its NLO properties. Additionally, its non-centrosymmetric structure facilitates intra-molecular charge transfer .
- Shielding from Laser Light : NLO materials protect human tissues (such as eyes and skin) and optical sensors by attenuating intense laser beams . MPMPM’s properties position it as a candidate for such applications.
Density Functional Theory (DFT) Optimization
MPMPM and its derivatives were optimized using DFT methods. Notably:
- Dipole Moments and Hyperpolarizabilities : The derivatives displayed higher dipole moments and hyperpolarizabilities, further supporting their suitability for NLO devices .
EZH2 Inhibition
MPMPM derivatives have also been explored as EZH2 inhibitors:
- Structure-Activity Relationship (SAR) : Researchers discovered a derivative (5k) with an IC50 value of 1.2 μM against EZH2. It decreased global H3K27me3 levels in cells and showed anti-viability activities against tumor cell lines .
Solvent Interaction and Docking Studies
Additional investigations involved different solvents and protein-ligand interactions:
properties
IUPAC Name |
2-[5-methoxy-2-[(4-methylpiperidin-1-yl)methyl]-4-oxopyridin-1-yl]-N-[2-(trifluoromethyl)phenyl]acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H26F3N3O3/c1-15-7-9-27(10-8-15)12-16-11-19(29)20(31-2)13-28(16)14-21(30)26-18-6-4-3-5-17(18)22(23,24)25/h3-6,11,13,15H,7-10,12,14H2,1-2H3,(H,26,30) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LTNOCJYKURRAES-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCN(CC1)CC2=CC(=O)C(=CN2CC(=O)NC3=CC=CC=C3C(F)(F)F)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H26F3N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
437.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-{5-methoxy-2-[(4-methylpiperidin-1-yl)methyl]-4-oxo-1,4-dihydropyridin-1-yl}-N-[2-(trifluoromethyl)phenyl]acetamide |
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